Cas no 1806976-85-1 (2-Amino-5-hydroxyisonicotinonitrile)

• Product Name: 2-Amino-5-hydroxyisonicotinonitrile
• CAS No: 1806976-85-1
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 4899351
• Update Time: 2023-08-20

2-Amino-5-hydroxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-hydroxyisonicotinonitrile

• Inchi： 1S/C6H5N3O/c7-2-4-1-6(8)9-3-5(4)10/h1,3,10H,(H2,8,9)
• InChI Key： IRYXUFKFNYHHDJ-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1C#N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 0.4
• Topological Polar Surface Area: 82.9